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Compound of Interest

Compound Name: Aip-lI

Cat. No.: B15563656

Essential Safety and Handling Guide for Aip-Ii

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of Aip-Il, a peptide modulator of quorum sensing in
Staphylococcus aureus.

This guide provides essential, immediate safety and logistical information for laboratory
personnel working with Aip-Il. Adherence to these procedures is critical to ensure personal
safety and maintain the integrity of your research.

Understanding the Material

Aip-ll (Autoinducing Peptide-Il) is a synthetic, lyophilized peptide corresponding to the
signaling molecule used by Staphylococcus aureus for quorum sensing.[1] Its chemical,
physical, and toxicological properties have not been fully investigated, and therefore, it should
be handled with due care as a potent biological material.[2][3]

Chemical Information:
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Identifier Value

Chemical Name Autoinducing Peptide-II (Aip-11)
CAS Number 200010-31-7[4]

Molecular Formula C38H58N10012S[1][4]
Molecular Weight 878.99 g/mol [1][4]
Appearance Solid (Powder)[4]

Gly-Val-Asn-Ala-Cys-Ser-Ser-Leu-Phe
(Thioester bond between Cys5-Phe9)[4]

Structure

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Aip-Il to prevent direct contact, inhalation, or

ingestion.
PPE Category Specification Rationale
) Chemical-resistant gloves )
Hand Protection . Prevents skin contact.
(e.g., nitrile)
) Protects eyes from splashes or
Eye Protection Safety glasses or goggles )
airborne powder.
Recommended when handling
Respiratory Protection Dust mask the lyophilized powder to avoid
inhalation.[4]
) Protects skin and clothing from
Body Protection Laboratory coat

contamination.

Operational Plan: Step-by-Step Handling Protocol

3.1. Preparation and Reconstitution

o Designated Area: Confine all handling of Aip-Il to a designated, clean laboratory bench or a
chemical fume hood.[2]
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» Temperature Acclimation: Before opening, allow the vial of lyophilized Aip-Il to warm to room
temperature in a desiccator. This prevents condensation and moisture contamination, which
can degrade the peptide.[3][5]

o Reconstitution: Dissolve the peptide in a suitable sterile buffer or solvent. For Aip-Il,
Dimethyl sulfoxide (DMSO) at a concentration of 1 mM is a recommended solvent.[1] For
other applications, sterile distilled water or dilute (0.1%) acetic acid can be attempted first.[3]

o Labeling: Clearly label all solutions with the peptide name, concentration, preparation date,
and solvent used.[2]

3.2. Storage and Stability

Proper storage is crucial to maintain the peptide's biological activity.

Form Storage Condition Duration

N -20°C in a sealed, light-
Lyophilized Powder ] Long-term
protected container[1][4]

) ) Aliguot and store at -20°C or
Reconstituted Solution Short-term

colder[3]

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is best to store
reconstituted solutions in single-use aliquots.[2][5]

Emergency Procedures

In case of accidental exposure, follow these immediate steps:
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Exposure Route Action

Move to a well-ventilated area with fresh air.
Inhalation Rinse mouth and nasal cavity with clean water

and seek medical attention.[4][6]

Immediately wash the affected area with plenty
Skin Contact of soap and water.[4] If irritation persists, seek

medical attention.

Flush eyes immediately with running water for at
Eye Contact ] ] ]
least 15 minutes.[4] Seek medical attention.

Rinse mouth thoroughly with clean water. Seek

Ingestion . .

medical attention.[4][6]

Collect the spilled material by sweeping it up
Spill and place it in a designated waste container.

Avoid creating dust.[6][7]

Disposal Plan

All waste materials contaminated with Aip-Il must be treated as hazardous chemical waste.

o Waste Segregation: Collect all contaminated materials, including used vials, pipette tips, and
PPE, in a designated and clearly labeled hazardous waste container.[2][8]

 Inactivation (Optional but Recommended): For liquid waste, chemical inactivation can be
performed. Common methods include treatment with a 10% bleach solution or 1 M NaOH.[9]

e Institutional Protocols: Disposal must comply with all local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidelines and to schedule waste pickup.[2][8] Never dispose of Aip-ll down the drain or in
regular trash.[2]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for the safe handling of Aip-Il, from
receiving the product to the final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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